2-Chloro-3,4-dimethoxy-6-nitrobenzonitrile
Overview
Description
“2-Chloro-3,4-dimethoxy-6-nitrobenzonitrile” is a heterocyclic organic compound . It has a molecular weight of 242.615880 g/mol and a molecular formula of C9H7ClN2O4 . The IUPAC name for this compound is also 2-chloro-3,4-dimethoxy-6-nitrobenzonitrile .
Molecular Structure Analysis
The molecular structure of “2-Chloro-3,4-dimethoxy-6-nitrobenzonitrile” is represented by the canonical SMILES string: COC1=C (C (=C (C (=C1) [N+] (=O) [O-])C#N)Cl)OC . The InChI Key for this compound is MVWQAROVFUHBQA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound “2-Chloro-3,4-dimethoxy-6-nitrobenzonitrile” has a molecular weight of 242.62 . It has 5 H-Bond acceptors and 0 H-Bond donors .properties
IUPAC Name |
2-chloro-3,4-dimethoxy-6-nitrobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O4/c1-15-7-3-6(12(13)14)5(4-11)8(10)9(7)16-2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVWQAROVFUHBQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)[N+](=O)[O-])C#N)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80384259 |
Source
|
| Record name | 2-chloro-3,4-dimethoxy-6-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80384259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3,4-dimethoxy-6-nitrobenzonitrile | |
CAS RN |
175136-28-4 |
Source
|
| Record name | 2-chloro-3,4-dimethoxy-6-nitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80384259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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